2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C24H21N5O5/c1-15-23(24(32)29(27(15)2)17-6-4-3-5-7-17)25-21(30)13-28-22(31)11-9-18(26-28)16-8-10-19-20(12-16)34-14-33-19/h3-12H,13-14H2,1-2H3,(H,25,30)
• InChI Key: HXCNXSCGXKNCRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H21N5O5
• Molecular Weight: 459.5 g/mol

Description

2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C24H21N5O5 and its molecular weight is 459.462. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with complex structures similar to the one mentioned are often synthesized and evaluated for their biological activities. For example, studies on related compounds have focused on their synthesis and preliminary evaluation for antioxidant activities, showing that many compounds possess moderate to significant radical scavenging activity. These findings suggest that similar compounds could be explored for their potential antioxidant properties and could serve as templates for the development of more potent biologically active compounds (Ahmad et al., 2012).

Antimicrobial and Antitumor Activities

Further research has highlighted the antimicrobial activities of novel synthesized compounds, indicating that they show convincing activities against certain bacterial strains. This suggests a potential for these compounds to be developed into new antimicrobial agents (Dabholkar & Gavande, 2016). Additionally, some studies have also focused on the antitumor evaluation of certain new N-substituted compounds, with some exhibiting promising activities, pointing towards their potential application in cancer research and therapy (Hamama et al., 2013).

Drug Development and Molecular Docking

The synthesis and characterization of novel compounds also extend to drug development, where in silico approaches for predicting drug-likeness and in vitro microbial investigations are conducted. This includes the formation of conjugates and the assessment of their antibacterial, antifungal, and antimycobacterial activities, indicating the potential of these compounds in developing new therapeutic agents (Pandya et al., 2019). Molecular docking studies further explore the interactions between these compounds and biological targets, providing insights into their mechanism of action and potential applications in medicinal chemistry.